3,4-Dimethyl-3'-thiomorpholinomethylbenzophenone
Overview
Description
3,4-Dimethyl-3'-thiomorpholinomethylbenzophenone, commonly referred to as DMTMBP, is an organic compound that is used in the synthesis of various pharmaceuticals, agrochemicals, and other industrial chemicals. It is a colorless, low-melting solid with a molecular weight of 208.30 g/mol. DMTMBP is a versatile reagent with a wide range of applications in organic synthesis, including the formation of various heterocyclic compounds, such as piperazines, imidazoles, and thiazoles. It is also used in the synthesis of amino acids and peptides, as well as in the preparation of 3-aminopyridines, aminobenzothiazoles, and other nitrogen-containing heterocycles.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Triazole Derivatives : A study reported the synthesis and crystal structure of a triazole derivative with potential relevance to your compound of interest. This research highlights the process of synthesizing specific molecular structures and analyzing their properties, which could be applicable to understanding the synthesis and structural analysis of 3,4-Dimethyl-3'-thiomorpholinomethylbenzophenone (Sun et al., 2021).
Mechanistic Studies
- Reactivity of Thiourea Derivatives : Another study developed a reaction between 2-aminobenzophenone and thiourea, leading to the formation of quinazoline derivatives. Insights from this study on the reactivity and potential mechanisms involved in the formation of complex molecules could be relevant to research involving 3,4-Dimethyl-3'-thiomorpholinomethylbenzophenone (Wang et al., 2014).
properties
IUPAC Name |
(3,4-dimethylphenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NOS/c1-15-6-7-19(12-16(15)2)20(22)18-5-3-4-17(13-18)14-21-8-10-23-11-9-21/h3-7,12-13H,8-11,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAKUOJWYTJGWTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CC=CC(=C2)CN3CCSCC3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40643374 |
Source
|
| Record name | (3,4-Dimethylphenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40643374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethyl-3'-thiomorpholinomethylbenzophenone | |
CAS RN |
898763-22-9 |
Source
|
| Record name | (3,4-Dimethylphenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40643374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4'-Carboethoxy-2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone](/img/structure/B1614039.png)
